Cas no 2197-60-6 (1,4-Naphthalenedione,2-octadecyl-)
2197-60-6 structure
Product Name:1,4-Naphthalenedione,2-octadecyl-
CAS No:2197-60-6
MF:C28H42O2
MW:410.631888866425
CID:286633
PubChem ID:245032
Update Time:2025-04-19
1,4-Naphthalenedione,2-octadecyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Naphthalenedione,2-octadecyl-
- 2-octadecylnaphthalene-1,4-dione
- DTXSID20288545
- NSC56521
- 2197-60-6
- NSC-56521
- 2-n-octadecyl-1,4-naphthoquinone
-
- Inchi: 1S/C28H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-24-23-27(29)25-21-18-19-22-26(25)28(24)30/h18-19,21-23H,2-17,20H2,1H3
- InChI Key: OVFBAFHCHZKLRO-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(C=C1CCCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 410.31866
- Monoisotopic Mass: 410.318
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 30
- Rotatable Bond Count: 17
- Complexity: 519
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11.3
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 0.972
- Boiling Point: 525.9°C at 760 mmHg
- Flash Point: 193.6°C
- Refractive Index: 1.51
- PSA: 34.14
- LogP: 8.64360
1,4-Naphthalenedione,2-octadecyl- Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk